2-(benzylthio)-6-methyl-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-benzylsulfanyl-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C15H11F3N2S/c1-10-7-13(15(16,17)18)12(8-19)14(20-10)21-9-11-5-3-2-4-6-11/h2-7H,9H2,1H3
• InChI Key: GKKIAXBIOGFSMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC2=CC=CC=C2)C#N)C(F)(F)F
• Molecular Formula: C15H11F3N2S
• Molecular Weight: 308.3 g/mol

Description

The compound “2-(benzylthio)-6-methyl-4-(trifluoromethyl)nicotinonitrile” is a complex organic molecule. It contains a benzylthio group (a benzene ring attached to a sulfur atom), a trifluoromethyl group (a carbon atom bonded to three fluorine atoms), and a nitrile group (a carbon atom triple-bonded to a nitrogen atom). The presence of these functional groups suggests that this compound could have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with a simple molecule like benzene or pyridine and then adding the various functional groups through a series of chemical reactions. The exact synthesis pathway would depend on the desired final product and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzylthio, trifluoromethyl, and nitrile groups would all contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of the benzylthio, trifluoromethyl, and nitrile groups suggests that this compound could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. The presence of the benzylthio, trifluoromethyl, and nitrile groups would likely influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if this compound were used as a drug, its mechanism of action would involve interacting with specific targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing nitrile groups can be toxic if ingested or inhaled, and they can also be irritating to the skin and eyes.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if this compound has interesting chemical reactivity, it could be studied further as a potential catalyst or reagent in chemical reactions.